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Compound of Interest

Compound Name: 1,3-Diaminopentane

Cat. No.: B1584249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

1,3-diaminopentane, specifically its boiling point and density. It includes detailed experimental

protocols for the determination of these properties and explores its primary applications in

polymer science.

Core Physicochemical Data
The quantitative data for 1,3-diaminopentane (CAS No: 589-37-7) are summarized in the table

below for easy reference and comparison.

Property Value Unit Conditions

Boiling Point 164 °C
at standard

atmospheric pressure

Density 0.855 g/mL at 25 °C

Molecular Weight 102.18 g/mol

Melting Point -121 °C

Flash Point 56.1 - 59 °C
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Experimental Protocols
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, the OECD Guideline 103 provides several methods,

including the ebulliometer, dynamic vapor pressure, and distillation methods.[1][2][3] The

distillation method is a common and reliable technique.

Principle: This method involves distilling the liquid and measuring the temperature of the vapor

that is in equilibrium with the boiling liquid.

Apparatus:

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or oil bath

Receiving flask

Procedure:

Place a measured volume of 1,3-diaminopentane into the distillation flask, along with

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.[4]

The barometric pressure should be recorded and the boiling point corrected to standard

pressure if necessary.
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Determination of Density
The density of a liquid is its mass per unit volume. The ASTM D4052 standard test method,

which utilizes a digital density meter, is a precise and widely used method for this

determination.[5][6][7][8]

Principle: This method is based on the measurement of the change in the oscillation frequency

of a U-shaped tube when it is filled with the sample liquid.[7][9][10] This change in frequency is

directly related to the density of the liquid.

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe or automated sampler for sample injection

Thermostatic control for the measuring cell

Procedure:

Calibrate the digital density meter with two standards of known density, typically dry air and

distilled water.

Ensure the measuring cell is clean and dry.

Inject a small volume of 1,3-diaminopentane into the measuring cell, taking care to avoid

the formation of bubbles.[6]

Allow the sample to reach thermal equilibrium at the specified temperature (e.g., 25 °C).

The instrument will measure the oscillation period and calculate the density of the sample.

Record the density value.

Applications and Logical Workflow
1,3-Diaminopentane is a versatile chemical intermediate with significant applications in the

synthesis of polymers.[11][12] Its bifunctional nature, containing two primary amine groups,
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allows it to act as a monomer in polymerization reactions and as a cross-linking agent in

thermosetting polymer systems.
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Dicarboxylic Acid / Diacyl Chloride
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Cured Epoxy Resin
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Caption: Workflow of 1,3-Diaminopentane in Polymer Synthesis.

One of the primary uses of 1,3-diaminopentane is as a monomer in the synthesis of

polyamides, a class of polymers commonly known as nylons.[13][14][15] In this process, the

diamine undergoes a polycondensation reaction with a dicarboxylic acid or its derivative (like a

diacyl chloride) to form the repeating amide linkages of the polymer chain.

Furthermore, 1,3-diaminopentane serves as an effective curing agent (or hardener) for epoxy

resins.[11][16][17] The primary amine groups react with the epoxide groups of the epoxy

prepolymer in an addition polymerization reaction. This process forms a highly cross-linked,

three-dimensional network, resulting in a rigid and durable thermoset material.[16][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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